Cas no 2229349-44-2 (4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one)

• Product Name: 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one
• CAS No: 2229349-44-2
• MF: C₉H₁₀ClF₃N₂O
• MW: 254.636711597443
• CID: 6447178
• PubChem ID: 165676007
• Update Time: 2025-10-25

4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one
• 4-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]butan-2-one
• 2229349-44-2
• EN300-1960708

• Inchi： 1S/C9H10ClF3N2O/c1-5(16)3-4-6-7(9(11,12)13)14-15(2)8(6)10/h3-4H2,1-2H3
• InChI Key： IOIMLEMZCSNNMN-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)CCC(C)=O

Computed Properties

• Exact Mass: 254.0433751g/mol
• Monoisotopic Mass: 254.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one

Introduction to 4-5-Chloro-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazol-4-ylbutan-2-one (CAS No. 2229349-44-2)

4-5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one (CAS No. 2229349-44-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The unique structure of 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one makes it a promising candidate for the development of new therapeutic agents.

The chemical structure of 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one is characterized by the presence of a pyrazole ring substituted with a chloro group, a methyl group, and a trifluoromethyl group. The butanone moiety further enhances the compound's solubility and bioavailability, making it an attractive target for drug design. The combination of these functional groups provides a unique set of chemical properties that can be exploited for various medicinal applications.

Recent studies have shown that 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one exhibits potent anti-inflammatory activity. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one has also shown promising results in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one has been extensively studied to assess its suitability for clinical development. In animal models, the compound has demonstrated good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and tumors. These properties suggest that it could be effectively delivered to patients via oral administration.

Toxicity studies have also been conducted to evaluate the safety profile of 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylbutan-2-one. In both in vitro and in vivo models, the compound has shown low toxicity at therapeutic doses, with no significant adverse effects on major organs or physiological functions. These findings support its potential for further clinical evaluation.

The development of 4-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ybutanone-based drugs is an active area of research, with several ongoing clinical trials aimed at assessing its efficacy and safety in human subjects. Early results from phase I trials have been encouraging, with patients showing good tolerance and preliminary evidence of therapeutic benefit.

In conclusion, 4-5-chloro--methyl--(trifluoromethyl)--pyrazol--ylbutanone (CAS No. 2229349--) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to explore its full potential, with the hope of bringing effective treatments to patients in need.